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Compound of Interest

Compound Name: AKE-72

Cat. No.: B12386394 Get Quote

Essential guidance for the safe and compliant disposal of the pan-BCR-ABL inhibitor AKE-72,

ensuring the safety of laboratory personnel and environmental protection.

For researchers, scientists, and drug development professionals, the proper handling and

disposal of chemical reagents is a critical component of laboratory safety and regulatory

compliance. This document provides a comprehensive overview of the recommended

procedures for the disposal of AKE-72 (CAS No. 2566525-18-4; Molecular Formula:

C30H29F3N6O), a potent, halogenated, nitrogen-containing organic compound. Adherence to

these guidelines is essential to mitigate risks and ensure responsible waste management.

Immediate Safety and Handling Considerations
Before initiating any disposal procedures, consult the specific Safety Data Sheet (SDS) for

AKE-72. The SDS provides the most detailed and accurate information regarding the material's

hazards, handling, and emergency procedures.

Personal Protective Equipment (PPE) is mandatory when handling AKE-72 waste. This

includes, but is not limited to:

Safety goggles

Chemical-resistant gloves (nitrile or other suitable material)

A lab coat
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Closed-toe shoes

All handling of AKE-72 and its waste should be conducted in a well-ventilated area, preferably

within a chemical fume hood, to prevent inhalation of any vapors.

Quantitative Data for Disposal
The following table summarizes key information pertinent to the disposal of AKE-72, based on

its chemical classification as a halogenated organic compound.

Parameter Guideline Source

Waste Classification Halogenated Organic Waste [1][2]

Container Type
Chemically compatible, sealed

container (e.g., polyethylene)
[3]

Labeling Requirements

"Halogenated Organic Waste,"

"Hazardous Waste," and list all

chemical constituents.

[2][4]

Segregation

Must be segregated from non-

halogenated organic waste,

aqueous waste, and other

incompatible materials.

[2][3][4]

On-site Accumulation Limit
Varies by jurisdiction; consult

local regulations.
[4]

Disposal Method

Licensed hazardous waste

disposal service. Do not

dispose of down the drain.

[1][3]

Step-by-Step Disposal Protocol
The proper disposal of AKE-72 follows a structured protocol designed to ensure safety and

compliance.

1. Waste Identification and Segregation:
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Identify all waste streams containing AKE-72. This includes pure, unused product,

contaminated labware (e.g., pipette tips, vials), and solutions.

Designate a specific, clearly labeled "Halogenated Organic Waste" container for all AKE-72
waste.[1][2] Never mix halogenated waste with non-halogenated organic waste, as this can

increase disposal costs and complexity.[4]

2. Waste Collection:

Collect all AKE-72 waste in a designated, chemically compatible container with a secure,

tight-fitting lid.[3]

Ensure the container is properly labeled with "Halogenated Organic Waste," "Hazardous

Waste," and a list of all its contents, including AKE-72 and any solvents.[2][4]

Keep the waste container closed at all times, except when adding waste.[4]

3. Storage of Waste:

Store the sealed waste container in a designated satellite accumulation area within the

laboratory.

The storage area should be a cool, dry, and well-ventilated location, away from sources of

ignition and incompatible materials.[3]

Ensure the waste container is within a secondary containment system to prevent spills.

4. Final Disposal:

Arrange for the collection of the hazardous waste container by a licensed environmental

waste management service.

Follow all institutional and local regulations for the handover and documentation of

hazardous waste.

Experimental Workflow for AKE-72 Disposal
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The following diagram illustrates the decision-making process and procedural flow for the

proper disposal of AKE-72.
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Click to download full resolution via product page

AKE-72 Disposal Workflow

By adhering to these procedures, laboratory professionals can ensure the safe and

environmentally responsible disposal of AKE-72, fostering a culture of safety and compliance

within the research environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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